Cas no 774535-21-6 (Spiro[2.4]heptane-5-carboxylicacid, 6-amino-, (5R,6S)-)

• Product Name: Spiro[2.4]heptane-5-carboxylicacid, 6-amino-, (5R,6S)-
• CAS No: 774535-21-6
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 552487
• PubChem ID: 5275651
• Update Time: 2025-04-19

Spiro[2.4]heptane-5-carboxylicacid, 6-amino-, (5R,6S)- Chemical and Physical Properties

Names and Identifiers

• Spiro[2.4]heptane-5-carboxylicacid, 6-amino-, (5R,6S)-
• Spiro[2.4]heptane-5-carboxylic acid, 6-amino-, (5R,6S)- (9CI)
• (5R,6S)-6-aminospiro[2.4]heptane-5-carboxylic acid
• 774535-21-6
• (5R,6S)-6-aminospiro[2.4]heptane-5-carboxylicacid
• DTXSID80414984
• Spiro[2.4]heptane-5-carboxylic acid, 6-amino-, (5R,6S)-
• CHEMBL335590

• Inchi： 1S/C8H13NO2/c9-6-4-8(1-2-8)3-5(6)7(10)11/h5-6H,1-4,9H2,(H,10,11)/t5-,6+/m1/s1
• InChI Key： VNQKBKISRGCOKY-RITPCOANSA-N
• SMILES： OC([C@H]1[C@H](CC2(C1)CC2)N)=O

Computed Properties

• Exact Mass: 155.09469
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives